Cas no 874773-65-6 (2,4-dichloro-5-fluorobenzene-1-sulfonyl chloride)

2,4-Dichloro-5-fluorobenzene-1-sulfonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactivity as a sulfonylation agent. The presence of both chloro and fluoro substituents enhances its electrophilic character, making it useful for introducing sulfonyl groups into aromatic and heteroaromatic systems. This compound is commonly employed in pharmaceutical and agrochemical research for constructing sulfonamide derivatives, which are key motifs in bioactive molecules. Its stability under standard conditions and compatibility with a range of solvents and reagents further contribute to its utility in multistep syntheses. Careful handling is advised due to its moisture sensitivity and potential lachrymatory effects.

2,4-dichloro-5-fluorobenzene-1-sulfonyl chloride structure

874773-65-6 structure

Product Name:2,4-dichloro-5-fluorobenzene-1-sulfonyl chloride

CAS No:874773-65-6

MF:C₆H₂Cl₃FO₂S

MW:263.501281261444

MDL:MFCD03094452

CID:992564

PubChem ID:2774012

Update Time:2025-05-28

2,4-dichloro-5-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2,4-DICHLORO-5-FLUOROBENZENESULFONYL CHLORIDE
- 2,4-Dichloro-5-fluorobenzenesulphonyl chloride
- 2,4-dichloro-5-fluorobenzene-1-sulfonyl chloride
- FS-5614
- CS-0267889
- AKOS025116830
- SCHEMBL3912870
- 874773-65-6
- A842228
- FT-0727354
- MFCD03094452
- EN300-270996
- DTXSID60378838
- 2,4-bis(chloranyl)-5-fluoranyl-benzenesulfonyl chloride
- ZJB77365
- 2,4-dichloro-5-fluorobenzenesulfonylchloride
- DB-076966
- MDL： MFCD03094452
- Inchi： 1S/C6H2Cl3FO2S/c7-3-1-4(8)6(2-5(3)10)13(9,11)12/h1-2H
- InChI Key： ZCMMZABUTDMFDX-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1S(=O)(=O)Cl)F)Cl

Computed Properties

Exact Mass: 261.882512g/mol
Monoisotopic Mass: 261.882512g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 42.5Å²

2,4-dichloro-5-fluorobenzene-1-sulfonyl chloride Security Information

Hazard Statement： Corrosive
Hazardous Material Identification：

2,4-dichloro-5-fluorobenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	067886-1g	2,4-Dichloro-5-fluorobenzenesulfonyl chloride	874773-65-6	95%	1g	￡96.00	2022-03-01
TRC	D580275-10mg	2,4-Dichloro-5-fluorobenzenesulfonyl chloride	874773-65-6		10mg	$ 50.00	2022-06-05
TRC	D580275-50mg	2,4-Dichloro-5-fluorobenzenesulfonyl chloride	874773-65-6		50mg	$ 65.00	2022-06-05
TRC	D580275-100mg	2,4-Dichloro-5-fluorobenzenesulfonyl chloride	874773-65-6		100mg	$ 80.00	2022-06-05
Fluorochem	067886-250mg	2,4-Dichloro-5-fluorobenzenesulfonyl chloride	874773-65-6	95%	250mg	￡56.00	2022-03-01
Fluorochem	067886-5g	2,4-Dichloro-5-fluorobenzenesulfonyl chloride	874773-65-6	95%	5g	￡352.00	2022-03-01
Fluorochem	067886-25g	2,4-Dichloro-5-fluorobenzenesulfonyl chloride	874773-65-6	95%	25g	￡1135.00	2022-03-01
Apollo Scientific	PC7932-1g	2,4-Dichloro-5-fluorobenzenesulphonyl chloride	874773-65-6	97%	1g	£96.00	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1338559-1g	2,4-Dichloro-5-fluorobenzenesulfonyl chloride	874773-65-6	98+%	1g	￥1066.00	2024-04-27
Enamine	EN300-270996-1g	2,4-dichloro-5-fluorobenzene-1-sulfonyl chloride	874773-65-6		1g	$128.0	2023-09-11